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Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458 Get Quote

Essential Safety and Handling Guide for NH2-
PEG2-C2-Boc
This guide provides crucial safety and logistical information for the handling and disposal of

NH2-PEG2-C2-Boc, a PEG-based PROTAC linker. Adherence to these protocols is essential

to ensure a safe laboratory environment and minimize exposure risks for researchers,

scientists, and drug development professionals.

I. Personal Protective Equipment (PPE)
When handling NH2-PEG2-C2-Boc, a cautious approach is necessary, incorporating PPE

suitable for handling potent pharmaceutical compounds. The following PPE is required:

Hand Protection: Wear two pairs of chemotherapy-rated nitrile gloves.[1]

Body Protection: A solid-front, back-closing, long-sleeved disposable gown made of a low-

lint, non-absorbent material is mandatory.[1] For extensive handling or situations with a risk

of splashing, head-to-toe coveralls are recommended.[1]

Eye and Face Protection: Chemical splash goggles should be worn at all times.[1] A face

shield should be worn over safety goggles during procedures with a high risk of splashing.[1]

Respiratory Protection: For procedures that may generate aerosols or dust, a fit-tested N95

respirator is the minimum requirement.[1][2] A powered air-purifying respirator (PAPR) is
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recommended for such activities.[1]

II. Operational Plan: Step-by-Step Handling
All handling of NH2-PEG2-C2-Boc should be conducted within a certified chemical fume hood

or a biological safety cabinet to control airborne particles.[1]

1. Receiving and Unpacking:

Upon arrival, inspect the package for any signs of damage or leakage.

Wear a single pair of gloves and a lab coat for the initial inspection.

If the package is compromised, do not open it. Isolate the package and contact your

institution's Environmental Health and Safety (EHS) office.

If the package is intact, transport it to the designated handling area (e.g., chemical fume

hood).

2. Storage:

Store the compound in a tightly closed container in a cool, dry, and ventilated area.[3]

For long-term storage, it is recommended to store at -20°C.[4][5]

Protect the container from physical damage.

3. Preparation and Use:

Before use, allow the product to warm up slowly to room temperature before opening to

avoid moisture contamination.[3]

Conduct all weighing and solution preparation inside a chemical fume hood.

Use dedicated, clearly labeled equipment for handling this compound.

4. Spills and Accidental Release:

In case of a spill, ventilate the area and wear appropriate PPE as specified above.
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For solid spills, clean up in a manner that does not disperse dust into the air. Moisten with

water to reduce airborne dust. Use non-sparking tools and equipment.[3]

For liquid spills, absorb with vermiculite, dry sand, or similar material and place in a chemical

waste container. Do not use combustible materials like sawdust.[3]

Do not flush to the sewer.[3]

III. Disposal Plan
All waste generated from handling NH2-PEG2-C2-Boc is considered hazardous waste.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), bench paper, and other solid

materials must be collected in a dedicated, clearly labeled hazardous waste container.[1]

Sharps: All contaminated needles, syringes, and other sharps must be disposed of in a

designated, puncture-proof sharps container.[1]

Chemical Waste: Unused material and solutions should be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

IV. Quantitative Data Summary
Property Value Source

CAS Number 756525-95-8 [6][7]

Molecular Formula C₁₁H₂₃NO₄ [6]

Molecular Weight 233.30 g/mol [6]

Purity ≥95% [6]

Physical Form Liquid [7]

Boiling Point 313.7 ± 22.0 °C at 760 mmHg [7]

Storage Temperature
4°C (short-term), -20°C (long-

term)
[6][7]
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Caption: Workflow for the safe handling of NH2-PEG2-C2-Boc from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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